Glucocheirolin vs. Glucoiberin: Differential Phase II Enzyme Induction In Vivo—Cheirolin Shows No Activity While Iberin Is Active
In a direct head-to-head in vivo comparison of six plant-derived isothiocyanates in rats, the glucocheirolin hydrolysis product cheirolin demonstrated a unique null response in phase II detoxification enzyme induction. At an oral dose of 40 µmol/kg/day administered for 5 days, cheirolin produced no significant increase in glutathione S-transferase (GST) or quinone reductase (QR) activities in any rat tissue examined, including duodenum, forestomach, and urinary bladder. In marked contrast, all five comparator isothiocyanates—allyl isothiocyanate, iberverin, erucin, sulforaphane, and iberin (the latter being the hydrolysis product of glucoiberin)—significantly increased GST and QR activities in at least one tissue, with the greatest effects observed in the urinary bladder [1].
| Evidence Dimension | In vivo phase II detoxification enzyme induction (GST and QR activities) in rat tissues following 5-day oral administration |
|---|---|
| Target Compound Data | Cheirolin (from glucocheirolin): No significant increase in GST or QR activity in any tissue (duodenum, forestomach, urinary bladder, liver, kidneys, spleen, heart, lungs) |
| Comparator Or Baseline | Iberin (from glucoiberin), sulforaphane, erucin, iberverin, allyl isothiocyanate: Significant increases in GST and/or QR activities in duodenum, forestomach, and/or urinary bladder |
| Quantified Difference | Cheirolin produced zero tissue-specific enzyme induction versus active induction by all five comparators (p < 0.05 for comparator effects) |
| Conditions | Male Sprague-Dawley rats; oral gavage at 40 µmol/kg/day for 5 days; enzyme activities measured spectrophotometrically in tissue homogenates |
Why This Matters
This functional divergence means glucocheirolin cannot be used as a substitute for glucoiberin in in vivo chemoprevention studies targeting phase II enzyme pathways; researchers must select based on the specific isothiocyanate's demonstrated in vivo pharmacological profile.
- [1] Munday R et al. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. Journal of Agricultural and Food Chemistry, 2004, 52(7): 1867-1871. View Source
